![molecular formula C19H18N4O3 B2434712 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide CAS No. 2034296-67-6](/img/structure/B2434712.png)
3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide, also known as SNS-032, is a small molecule inhibitor that has shown promising results in preclinical studies. It is a potent inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression and transcriptional regulation.
Scientific Research Applications
Synthesis and Conformational Analysis
Studies have explored the synthesis and structural analysis of related compounds. For example, Zalán et al. (2006) investigated the synthesis and conformational analysis of tetrahydroisoquinoline and piperidine fused with oxadiazaphosphinanes, a structurally similar compound to 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide (Zalán et al., 2006).
Synthesis of Pyrrolo[1,2-a]quinoxalines
Kim et al. (1990) conducted research on the synthesis of pyrrolo[1,2-a]quinoxalines, another compound related to 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide. They investigated the reaction mechanisms and structural confirmation (Kim et al., 1990).
Synthesis of Hexahydroquinoline Derivatives
Goswami et al. (2022) explored the synthesis of hexahydroquinoline derivatives, which share some structural similarities with the compound . These derivatives demonstrated notable action against tested microbes (Goswami et al., 2022).
Synthesis of Isoquinoline and Pyridine N-oxides
Shi et al. (2013) reported the synthesis of multisubstituted isoquinoline and pyridine N-oxides, a class of compounds related to 3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide. This research highlighted the potential applications of such compounds in various chemical syntheses (Shi et al., 2013).
Analgesic and Anti-inflammatory Properties
Dewangan et al. (2016) investigated the analgesic and anti-inflammatory properties of oxadiazole derivatives linked with quinazolin-4-one, a similar compound. This study highlights the potential therapeutic applications of such compounds (Dewangan et al., 2016).
properties
IUPAC Name |
3-[1-(1-oxidopyridin-1-ium-3-carbonyl)piperidin-3-yl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3/c24-18(14-5-3-10-22(26)11-14)21-9-4-6-15(12-21)23-13-20-17-8-2-1-7-16(17)19(23)25/h1-3,5,7-8,10-11,13,15H,4,6,9,12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJXRTGPWZJLHEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=C[N+](=CC=C2)[O-])N3C=NC4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(4-oxoquinazolin-3(4H)-yl)piperidine-1-carbonyl)pyridine 1-oxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.